Cas no 52722-53-9 (1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2))

1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2) structure
52722-53-9 structure
Product Name:1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2)
CAS No:52722-53-9
MF:C11H7N3Na2O2
MW:259.171723604202
CID:367733
PubChem ID:104300
Update Time:2025-04-19

1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2)
    • 4-(2-PYRIDYLAZO)RESORCINOL
    • (2-PyridylAzo)ResorcinolDisodiumSalt
    • 3-benzenediol,4-(2-pyridinylazo)-disodiumsalt
    • 4-(2-pyridylazo)-1,3-bis(sodiooxy)benzene
    • Disodium 4-(2-pyridinylazo)-1,3-benzenediolate
    • PAR
    • 52722-53-9
    • 1,3-Benzenediol, 4-(2-(2-pyridinyl)diazenyl)-, sodium salt (1:2)
    • FT-0640099
    • EINECS 258-131-6
    • 1,3-Benzenediol, 4-(2-pyridinylazo)-, disodium salt
    • DTXSID9068794
    • 4-(2-Pyridylazo)resorcinol disodium salt hydrate
    • disodium;4-(pyridin-2-yldiazenyl)benzene-1,3-diolate
    • NSC 87878
    • sodium (E)-4-(pyridin-2-yldiazenyl)benzene-1,3-bis(olate)
    • A7821
    • 4-(2-Pyridylazo)resorcinol disodium salt
    • MDL: MFCD00065369
    • Inchi: 1S/C11H9N3O2.2Na/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11;;/h1-7,15-16H;;/q;2*+1/p-2/b14-13+;;
    • InChI Key: PLPXLPIVACDMSI-QDBORUFSSA-L
    • SMILES: [Na+].[Na+].[O-]C1C=C(C=CC=1/N=N/C1C=CC=CN=1)[O-]

Computed Properties

  • Exact Mass: 259.03300
  • Monoisotopic Mass: 215.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: Not determined
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: powder
  • Density: Not available
  • Melting Point: 188 °C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.652
  • PSA: 83.73000
  • LogP: 3.78460
  • Solubility: Not determined
  • Vapor Pressure: Not available

1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2) Security Information

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